9-Methyl-2-[(4-methylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 9-methyl-2-[(4-methylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C17H16N2OS/c1-12-5-7-15(8-6-12)21-11-14-10-16(20)19-9-3-4-13(2)17(19)18-14/h3-10H,11H2,1-2H3
• InChI Key: PTQCPXJKEXACFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC(=O)N3C=CC=C(C3=N2)C
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

9-Methyl-2-[(4-methylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is also known as JNJ-64530440 and belongs to the class of pyrido[1,2-a]pyrimidin-4-ones.

Mechanism of Action

The mechanism of action of 9-Methyl-2-[(4-methylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C. These enzymes are involved in various cellular processes, including DNA replication and cell signaling.
Biochemical and Physiological Effects:
9-Methyl-2-[(4-methylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one has been reported to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit cell proliferation. In addition, it has been reported to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 9-Methyl-2-[(4-methylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one in lab experiments is its broad spectrum of activity against different types of cancer cells and other pathogens. However, a limitation is that the compound may have off-target effects, which could lead to unwanted side effects. In addition, the compound may be difficult to synthesize on a large scale, which could limit its availability for research purposes.

Future Directions

There are several future directions for research on 9-Methyl-2-[(4-methylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one. One direction is to investigate its potential as a lead compound for the development of new anticancer and antiviral drugs. Another direction is to explore its mechanism of action in more detail, which could provide insights into the cellular processes that are affected by the compound. Additionally, future research could focus on improving the synthesis method for the compound, which could increase its availability for research purposes.

Synthesis Methods

The synthesis of 9-Methyl-2-[(4-methylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one has been reported in the literature. The synthesis involves the reaction of 2-amino-3-cyano-4-methylpyridine with 4-methylthiobenzyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate that is subsequently cyclized to yield the final product. The yield of the product is reported to be moderate to good, depending on the reaction conditions.

Scientific Research Applications

9-Methyl-2-[(4-methylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one has been studied for its potential applications in drug discovery and development. It has been reported to have activity against a range of cancer cell lines, including breast, lung, and colon cancer. The compound has also been shown to have activity against the malaria parasite, Plasmodium falciparum. In addition, it has been reported to have activity against the hepatitis C virus.